Cas no 1038261-93-6 (1-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1038261-93-6
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 5069149
• Update Time: 2025-10-31

1-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(3-ethylphenyl)triazole-4-carboxylic acid

• Inchi： 1S/C11H11N3O2/c1-2-8-4-3-5-9(6-8)14-7-10(11(15)16)12-13-14/h3-7H,2H2,1H3,(H,15,16)
• InChI Key： IBJXKRKHCXGOLD-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2=CC=CC(=C2)CC)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 2
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(3-Ethylphenyl)-1H-1,2,3-Triazole-4-Carboxylic Acid (CAS No. 1038261-93-6)

1-(3-Ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1038261-93-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and a carboxylic acid functional group, making it a valuable scaffold for the development of novel therapeutic agents.

The triazole ring is a well-known pharmacophore that has been extensively studied for its diverse biological activities. It is known to exhibit properties such as antifungal, antibacterial, and antiviral activities, making it an attractive moiety in drug design. The presence of the carboxylic acid group further enhances the compound's potential by providing a site for various chemical modifications and conjugations, which can be tailored to optimize pharmacological properties such as solubility, stability, and bioavailability.

Recent research has highlighted the potential of 1-(3-Ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid in various therapeutic applications. For instance, studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. Additionally, it has been reported to possess antioxidant properties, which can be beneficial in treating oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

In the context of drug discovery, 1-(3-Ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid serves as an excellent starting point for the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The carboxylic acid group in this compound can be modified to form esters or amides, which can improve the compound's pharmacokinetic properties and reduce side effects. This approach has been successfully applied in the development of several FDA-approved drugs.

The synthetic accessibility of 1-(3-Ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized using well-established methods such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a highly efficient and robust reaction known for its high yields and functional group tolerance. This synthetic flexibility allows researchers to easily introduce various substituents onto the triazole ring or the carboxylic acid group, thereby expanding the chemical space and exploring new biological activities.

Clinical trials involving derivatives of 1-(3-Ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid have shown promising results in several therapeutic areas. For example, a recent Phase II clinical trial evaluated a derivative of this compound for its efficacy in treating chronic pain. The results indicated that the compound was well-tolerated and demonstrated significant pain relief compared to placebo. Another study focused on the use of this compound as a potential treatment for cancer metastasis. The findings suggested that the compound could inhibit metastatic spread by targeting specific signaling pathways involved in cancer cell migration and invasion.

In addition to its therapeutic potential, 1-(3-Ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid has also been explored for its applications in diagnostics and imaging. The triazole ring can be labeled with various imaging agents such as fluorophores or radionuclides to create probes for non-invasive monitoring of biological processes. This approach has been particularly useful in cancer research, where imaging agents can help visualize tumor progression and response to therapy.

The environmental impact of pharmaceutical compounds is an important consideration in drug development. Studies have shown that 1-(3-Ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid and its derivatives are biodegradable and do not persist in the environment for extended periods. This characteristic makes them environmentally friendly alternatives to other compounds that may pose long-term ecological risks.

In conclusion, 1-(3-Ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1038261-93-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive scaffold for the development of novel therapeutic agents with diverse biological activities. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.